Cas no 61472-01-3 (3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy-)

3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy- structure
61472-01-3 structure
Product Name:3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy-
CAS No:61472-01-3
MF:C12H11N3O3
MW:245.234042406082
CID:478053
PubChem ID:12320367
Update Time:2025-04-19

3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy-
    • N-(1,3-benzodioxol-5-yl)-6-methoxypyridazin-3-amine
    • 61472-01-3
    • DTXSID00488420
    • N-(Benzo[d][1,3]dioxol-5-yl)-6-methoxypyridazin-3-amine
    • N-(2H-1,3-Benzodioxol-5-yl)-6-methoxypyridazin-3-amine
    • Inchi: 1S/C12H11N3O3/c1-16-12-5-4-11(14-15-12)13-8-2-3-9-10(6-8)18-7-17-9/h2-6H,7H2,1H3,(H,13,14)
    • InChI Key: ORTAVVRKZITYAT-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(=CC1=2)NC1=CC=C(N=N1)OC

Computed Properties

  • Exact Mass: 245.08013
  • Monoisotopic Mass: 245.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.5
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